Cas no 2679839-28-0 (rac-ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate)

• Product Name: rac-ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate
• CAS No: 2679839-28-0
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5652242
• PubChem ID: 165907837
• Update Time: 2025-10-29

rac-ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate
• EN300-28274488
• 2679839-28-0

• Inchi： 1S/C9H14F3NO2/c1-2-15-7(14)8(9(10,11)12)4-3-6(13)5-8/h6H,2-5,13H2,1H3/t6-,8+/m1/s1
• InChI Key： IAZFFZSYRTZRNQ-SVRRBLITSA-N
• SMILES： FC([C@@]1(C(=O)OCC)CC[C@H](C1)N)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate

Professional Introduction to Rac-Ethyl (1R,3S)-3-Amino-1-(Trifluoromethyl)cyclopentane-1-Carboxylate (CAS No. 2679839-28-0)

Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate, identified by its CAS number 2679839-28-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a complex cyclopentane core with specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and biochemical research.

The structural uniqueness of Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate lies in its chiral center configuration and the presence of a trifluoromethyl group. The trifluoromethyl group is particularly noteworthy as it enhances the metabolic stability and binding affinity of the molecule, making it a valuable scaffold for medicinal chemists. The amino group at the 3-position provides a site for further derivatization, allowing for the creation of more complex pharmacophores.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the properties of cycloalkane derivatives. The cyclopentane ring in Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate contributes to its favorable pharmacokinetic properties, including improved solubility and reduced lipophilicity. These characteristics are crucial for optimizing drug delivery and enhancing bioavailability.

One of the most compelling aspects of this compound is its potential in the field of immunomodulation. Emerging research suggests that molecules with similar structural motifs may interact with immune system receptors, thereby modulating inflammatory responses. The trifluoromethyl group, in particular, has been shown to influence the electronic properties of the molecule, enhancing its binding interactions with biological targets.

Recent studies have also explored the use of Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate as a precursor in the synthesis of more complex derivatives. These derivatives have shown promise in preclinical trials for various therapeutic indications, including central nervous system disorders and metabolic diseases. The ability to modify the cyclopentane core while retaining its inherent biological activity opens up numerous possibilities for drug discovery.

The stereochemistry of this compound is another critical factor that contributes to its potential therapeutic value. The (1R,3S) configuration ensures that the molecule interacts selectively with biological targets, minimizing off-target effects. This level of specificity is essential for developing drugs that are both effective and safe.

In addition to its pharmaceutical applications, Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate has shown promise in biochemical research. Its unique structure makes it a useful tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe, researchers can gain insights into the molecular basis of various biological processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric catalysis and flow chemistry, have been employed to achieve high yields and enantiopurity. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The safety profile of Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate is another important consideration. Preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses. However, further research is needed to fully characterize its safety profile before it can be used in clinical settings.

In conclusion, Rac-Ethyl (1R,3S)-3-amino-1-(trifluoromethyl)cyclopentane-1-carboxylate (CAS No. 2679839-28-0) is a versatile and promising compound with significant potential in pharmaceutical and biochemical research. Its unique structure, combined with its favorable pharmacokinetic properties and biological activity, makes it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and therapeutic innovation.